Cas no 1001519-03-4 (3,5-Dimethyl-4-nitro-1-(3-trifluoromethyl-phenoxymethyl)-1H-pyrazole)
1001519-03-4 structure
Product Name:3,5-Dimethyl-4-nitro-1-(3-trifluoromethyl-phenoxymethyl)-1H-pyrazole
CAS No:1001519-03-4
MF:C13H12F3N3O3
MW:315.247893333435
CID:3059643
PubChem ID:7018549
Update Time:2025-04-21
3,5-Dimethyl-4-nitro-1-(3-trifluoromethyl-phenoxymethyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethyl-4-nitro-1-(3-trifluoromethyl-phenoxymethyl)-1H-pyrazole
- AKOS B022763
- ART-CHEM-BB B022763
- (3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)METHYL [3-(TRIFLUOROMETHYL)PHENYL] ETHER
- AKOS000311424
- 1001519-03-4
- STK312359
- 3,5-dimethyl-4-nitro-1-{[3-(trifluoromethyl)phenoxy]methyl}-1H-pyrazole
-
- MDL: MFCD05667131
- Inchi: 1S/C13H12F3N3O3/c1-8-12(19(20)21)9(2)18(17-8)7-22-11-5-3-4-10(6-11)13(14,15)16/h3-6H,7H2,1-2H3
- InChI Key: JWZMZNSXIROASA-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)OCN1C(C)=C(C(C)=N1)[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 315.08307574Da
- Monoisotopic Mass: 315.08307574Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 72.9Ų
3,5-Dimethyl-4-nitro-1-(3-trifluoromethyl-phenoxymethyl)-1H-pyrazole Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
1001519-03-4 (3,5-Dimethyl-4-nitro-1-(3-trifluoromethyl-phenoxymethyl)-1H-pyrazole) Related Products
- 518990-08-4(1H-Pyrazole-3-carboxaldehyde, 4-nitro-1-(tetrahydro-2H-pyran-2-yl)-)
- 1002651-00-4(1-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)acetone)
- 142623-20-9(1H-Pyrazole,1-methyl-5-(4-nitrophenyl)-3-(trifluoromethyl)-)
- 88246-45-1(1H-Pyrazole, 5-ethoxy-1,3-dimethyl-4-nitro-)
- 1125-30-0(1,3,5-Trimethyl-4-nitro-1H-pyrazole)
- 51222-23-2( )
- 825619-25-8(1H-Pyrazole-3-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-4-nitro-)
- 32183-13-4(1H-Pyrazole-5-carbonitrile,1,3-dimethyl-4-nitro-)
- 518990-09-5(1H-Pyrazole-3-methanol, 4-nitro-1-(tetrahydro-2H-pyran-2-yl)-)
- 60628-09-3(1H-Pyrazole, 1-methyl-4-(4-nitrophenoxy)-3,5-diphenyl-)
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